N-(2,3-dichlorophenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide

• IUPAC Name: N-(2,3-dichlorophenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C18H18Cl2FN3O/c19-13-4-3-6-15(18(13)20)22-17(25)12-23-8-10-24(11-9-23)16-7-2-1-5-14(16)21/h1-7H,8-12H2,(H,22,25)
• InChI Key: IMVNOLFSISNBLS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)NC2=C(C(=CC=C2)Cl)Cl)C3=CC=CC=C3F
• Molecular Formula: C18H18Cl2FN3O
• Molecular Weight: 382.3 g/mol

Description

N-(2,3-dichlorophenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide, also known as L-745,870, is a selective antagonist of the dopamine D4 receptor. This compound has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

N-(2,3-dichlorophenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide is a selective antagonist of the dopamine D4 receptor. It acts by binding to the receptor and blocking the action of dopamine, a neurotransmitter that is involved in reward, motivation, and pleasure. By blocking the dopamine D4 receptor, N-(2,3-dichlorophenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide reduces the activity of the mesolimbic dopamine system, which is implicated in the pathophysiology of various neurological and psychiatric disorders.
Biochemical and Physiological Effects:
N-(2,3-dichlorophenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the activity of the mesolimbic dopamine system, which is implicated in the pathophysiology of various neurological and psychiatric disorders. Additionally, it has been shown to reduce the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the stress response. N-(2,3-dichlorophenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide has also been shown to have anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,3-dichlorophenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide in lab experiments is its selectivity for the dopamine D4 receptor. This allows for more precise manipulation of the mesolimbic dopamine system. Additionally, N-(2,3-dichlorophenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide has been extensively studied, and there is a large body of literature on its pharmacology and effects. However, one limitation of using N-(2,3-dichlorophenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide is its potential for off-target effects. It is important to carefully control for these effects in lab experiments.

Future Directions

There are a number of future directions for research on N-(2,3-dichlorophenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide. One direction is the development of more selective dopamine D4 receptor antagonists. Additionally, further research is needed to fully understand the mechanism of action of N-(2,3-dichlorophenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide and its effects on the mesolimbic dopamine system. There is also potential for the use of N-(2,3-dichlorophenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide in the treatment of drug addiction and other disorders. Further research is needed to fully explore these potential therapeutic applications.

Synthesis Methods

The synthesis of N-(2,3-dichlorophenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide involves the reaction of 2,3-dichloroaniline with 2-fluorobenzonitrile in the presence of sodium hydride and dimethylformamide. The resulting intermediate is then reacted with piperazine and acetic anhydride to yield the final product.

Scientific Research Applications

N-(2,3-dichlorophenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to have potential as an antipsychotic, antidepressant, and anxiolytic agent. Additionally, it has been studied for its potential use in the treatment of drug addiction, ADHD, and other disorders.